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molecular formula C12H10N2O2S B8395159 2-[[(4-Nitrophenyl)sulfanyl]methyl]pyridine

2-[[(4-Nitrophenyl)sulfanyl]methyl]pyridine

Cat. No. B8395159
M. Wt: 246.29 g/mol
InChI Key: PTRGGHFNZUVANN-UHFFFAOYSA-N
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Patent
US07262185B2

Procedure details

4-nitrobenzenethiol (6.0 g) was dissolved in THF (120 ml), and to the solution was 1N sodium hydroxide (120 ml) and then, 2-(chloromethyl)pyridine hydrochloride (7.6 g), and the mixture was stirred for 15 minutes at room temperature. The solvent was removed under reduced pressure, and the obtained residue was added to water, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure and the obtained residue was washed with hexane/ethyl acetate, to give 2-[[(4-nitrophenyl)sulfanyl]methyl]pyridine (6.8 g).
Name
4-nitrobenzenethiol
Quantity
6 g
Type
reactant
Reaction Step One
Name
THF
Quantity
120 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
120 mL
Type
reactant
Reaction Step Two
Name
2-(chloromethyl)pyridine hydrochloride
Quantity
7.6 g
Type
reactant
Reaction Step Three
Name
2-[[(4-nitrophenyl)sulfanyl]methyl]pyridine

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([SH:10])=[CH:6][CH:5]=1)([O-:3])=[O:2].[OH-].[Na+].Cl.Cl[CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][N:17]=1>C1COCC1>[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10][CH2:15][C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][N:17]=2)=[CH:6][CH:5]=1)([O-:3])=[O:2] |f:1.2,3.4|

Inputs

Step One
Name
4-nitrobenzenethiol
Quantity
6 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)S
Name
THF
Quantity
120 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
sodium hydroxide
Quantity
120 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
2-(chloromethyl)pyridine hydrochloride
Quantity
7.6 g
Type
reactant
Smiles
Cl.ClCC1=NC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
ADDITION
Type
ADDITION
Details
the obtained residue was added to water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
WASH
Type
WASH
Details
the obtained residue was washed with hexane/ethyl acetate

Outcomes

Product
Name
2-[[(4-nitrophenyl)sulfanyl]methyl]pyridine
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)SCC1=NC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 6.8 g
YIELD: CALCULATEDPERCENTYIELD 71.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.